Cas no 793716-10-6 (3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 793716-10-6
• MF: C₁₄H₁₁N₃OS
• MW: 269.321641206741
• CID: 5226255
• PubChem ID: 2561763
• Update Time: 2025-05-21

3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2,3-dihydro-3-(6-methyl-2-pyridinyl)-2-thioxo-
• 3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C14H11N3OS/c1-9-5-4-8-12(15-9)17-13(18)10-6-2-3-7-11(10)16-14(17)19/h2-8H,1H3,(H,16,19)
• InChI Key： JQARLDIXYFSBSO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(C2=NC(C)=CC=C2)C1=S

Additional information on 3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

3-(6-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 793716-10-6): An Overview

3-(6-Methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 793716-10-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

The molecular structure of 3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one features a quinazolinone core with a 6-methylpyridine substituent and a sulfur-containing moiety. These functional groups contribute to the compound's pharmacological profile and have been the focus of numerous studies aimed at elucidating its mechanisms of action and potential therapeutic benefits.

Recent research has highlighted the anticancer potential of 3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts its anticancer effects is multifaceted and involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its anticancer properties, 3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial activity of 3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one has also been explored. Research has shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways makes it a promising candidate for the development of new antibiotics to combat drug-resistant strains.

To further understand the pharmacokinetic and pharmacodynamic properties of 3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one, several preclinical studies have been conducted. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has shown good oral bioavailability and a favorable safety profile in animal models, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels and has demonstrated preliminary evidence of clinical benefit in patients with advanced solid tumors. These findings have generated significant interest in the scientific community and have paved the way for more extensive phase II and III trials.

In conclusion, 3-(6-methylpyridin-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 793716-10-6) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and diverse biological activities make it an attractive target for further research and development in the fields of oncology, inflammation, and infectious diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds great promise for improving patient outcomes in various medical conditions.